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Compound of Interest

Compound Name: Sucrose-13C

Cat. No.: B12363151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sucrose-13C, a critical tool in metabolic

research and diagnostics. We will cover its fundamental properties, detailed experimental

protocols for its use, and the key metabolic pathways it helps to elucidate.

Quantitative Data on Sucrose-13C Isotopologues
Sucrose-13C is not a single molecular entity but rather a family of isotopically labeled

molecules where one or more carbon-12 atoms are substituted with carbon-13 atoms. The

choice of isotopologue is critical as it determines the specific metabolic pathways being traced.

Below is a summary of common Sucrose-13C variants.

Isotopologue CAS Number Molecular Weight ( g/mol )

Sucrose-(glucose-1-¹³C) 1485475-69-1 343.29[1][2][3]

Sucrose-(glucose-¹³C₆) 2140850-84-4 348.25[4]

Sucrose-¹³C₁₂ 1217464-95-3 354.21[5]

Experimental Protocol: The ¹³C-Sucrose Breath Test
The ¹³C-Sucrose Breath Test (SBT) is a non-invasive method for assessing the activity of the

intestinal enzyme sucrase-isomaltase. This test is valuable in diagnosing conditions related to
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gut health and function, such as environmental enteropathy and congenital sucrase-isomaltase

deficiency.

Patient Preparation
Dietary Restrictions: For three days prior to the test, the patient should adhere to a diet low

in natural ¹³C content. This typically involves avoiding C4 plants and their products, such as

corn, pineapple, and sugarcane.

Fasting: The patient must fast for a minimum of 8-12 hours overnight before the test. Water

is permitted during this period.

Test Administration
Baseline Breath Sample: Before administering the ¹³C-sucrose, two baseline breath samples

are collected from the patient.

Substrate Ingestion: A pre-measured dose of uniformly labeled ¹³C-sucrose (U-¹³C sucrose),

typically 0.3 mg/kg body weight, is dissolved in water and ingested by the patient.

Breath Sample Collection: Breath samples are collected at regular intervals after ingestion. A

common collection schedule is at 15, 30, 45, 60, 90, 120, 150, 180, 210, and 240 minutes.

The samples are collected in specialized breath collection bags or tubes.

Sample Analysis
The collected breath samples are analyzed using Isotope Ratio Mass Spectrometry (IRMS) to

determine the ratio of ¹³CO₂ to ¹²CO₂. The enrichment of ¹³CO₂ in the breath over time is

indicative of the rate of sucrose digestion and absorption.

Metabolic Pathway and Experimental Workflow
The following diagram illustrates the metabolic fate of ¹³C-labeled sucrose and the principle of

the ¹³C-Sucrose Breath Test.
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Metabolic Pathway of ¹³C-Sucrose and the ¹³C-Sucrose Breath Test Workflow
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Caption: Metabolic pathway of ¹³C-sucrose and breath test workflow.
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Applications in Research and Drug Development
The use of ¹³C-labeled sucrose and other stable isotope tracers is a powerful technique in

metabolic research. In drug development, the ¹³C-Sucrose Breath Test can be employed to

assess the impact of new chemical entities on intestinal function and enzyme activity. For

instance, it can be used to evaluate potential side effects of drugs on the gastrointestinal

mucosa. Furthermore, tracing the metabolic fate of ¹³C-labeled compounds provides valuable

insights into drug metabolism and pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12363151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

